2-Chloro-5-[4-(ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95%

• IUPAC Name: 2-chloro-5-(4-ethoxycarbonyl-3-fluorophenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C15H11ClFNO4/c1-2-22-15(21)10-4-3-8(6-12(10)17)9-5-11(14(19)20)13(16)18-7-9/h3-7H,2H2,1H3,(H,19,20)
• InChI Key: JTULOMUNGZHDPP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)C2=CC(=C(N=C2)Cl)C(=O)O)F
• Molecular Formula: C15H11ClFNO4
• DSSTOX Substance ID: DTXSID90688316
• Molecular Weight: 323.70 g/mol
• CAS RN: 1261991-70-1

Description

2-Chloro-5-[4-(ethoxycarbonyl)-3-fluorophenyl]nicotinic acid (2C5E3FPA) is a fluorinated carboxylic acid, a type of organic compound, with a wide range of applications in scientific research. It is a white crystalline powder with a melting point of 162-164°C and a purity of 95%. This compound is commonly used in laboratory experiments due to its high solubility in organic solvents, low toxicity and low reactivity.

Scientific Research Applications

2-Chloro-5-[4-(ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% is widely used in scientific research due to its high solubility in organic solvents, low toxicity and low reactivity. It has been used in a variety of applications, including as a reagent for the synthesis of other compounds, as a catalyst for organic reactions, and as a ligand for metal complexes. It has also been used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs, and in the synthesis of fluorescent dyes.

Mechanism of Action

2-Chloro-5-[4-(ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% acts as a ligand for metal complexes, forming a coordination complex with the metal ion. The ligand binds to the metal ion through its carboxylic acid group, and the metal ion is held in place by the electron-donating groups of the ligand. This coordination complex is stabilized by the formation of hydrogen bonds between the ligand and the metal ion.
Biochemical and Physiological Effects
2-Chloro-5-[4-(ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2). This inhibition is thought to be due to the ability of the ligand to bind to the active site of the enzyme, thereby blocking its activity. This inhibition has been shown to have anti-inflammatory effects in animal models, suggesting that it may be useful in the treatment of certain inflammatory diseases.

Advantages and Limitations for Lab Experiments

2-Chloro-5-[4-(ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% has several advantages for use in laboratory experiments. It is highly soluble in organic solvents, making it easy to work with. It is also relatively non-toxic and non-reactive, making it safe to handle. However, it does have some limitations. It is not very stable in the presence of light or heat, and it can react with certain chemicals, such as acids and bases.

Future Directions

2-Chloro-5-[4-(ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% has a wide range of potential applications in scientific research. It could be used in the synthesis of new pharmaceuticals, such as anti-inflammatory drugs, or in the development of new dyes. It could also be used in the development of new metal complexes, which could be used in a variety of applications, such as catalysts. Additionally, it could be used in the development of new materials, such as polymers and nanomaterials. Finally, it could be used in the development of new methods for the synthesis of other compounds, such as peptides.

Synthesis Methods

2-Chloro-5-[4-(ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95% can be synthesized by a two-step process. The first step involves the reaction of 2-chloro-5-fluorobenzaldehyde with ethyl chloroformate, resulting in the formation of 2-chloro-5-[4-(ethoxycarbonyl)-3-fluorophenyl]ethanone. This reaction is typically carried out in a solvent, such as dichloromethane, and at a temperature of 0°C. The second step involves the reaction of the ethanone with sodium hydroxide, resulting in the formation of 2-Chloro-5-[4-(ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95%. This reaction is typically carried out in a solvent, such as methanol, and at a temperature of 25°C.